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Compound of Interest

Compound Name: Amino-PEG27-amine

Cat. No.: B3325981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

protocols for Amino-PEG27-amine, a bifunctional crosslinker increasingly utilized in

bioconjugation, drug delivery, and the development of Proteolysis Targeting Chimeras

(PROTACs). This document synthesizes available safety data and expert recommendations to

ensure the responsible and safe use of this reagent in a laboratory setting.

Chemical and Physical Properties
Amino-PEG27-amine is a polyethylene glycol (PEG) derivative featuring primary amine groups

at both ends of a 27-unit PEG chain. This structure imparts unique solubility and reactivity

characteristics crucial for its applications.[1]

Property Value Source

Molecular Formula C56H116N2O27 PubChem[2]

Molecular Weight 1249.5 g/mol PubChem[2]

Appearance
White to off-white powder or

waxy solid
Creative PEGWorks[3]

Solubility
Soluble in water, aqueous

buffers, DMF, and DMSO
Creative PEGWorks[3]
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Hazard Identification and Classification
According to available safety data sheets for similar Amine-PEG-Amine compounds, Amino-
PEG27-amine is not classified as a hazardous substance or mixture. However, as with any

chemical reagent, appropriate safety precautions should be observed.

GHS Classification: Not a hazardous substance or mixture.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause mild skin irritation upon prolonged or repeated contact.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

The toxicological properties of Amino-PEG27-amine have not been thoroughly investigated,

and researchers should handle it with care.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity and safety of Amino-
PEG27-amine.
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Parameter Recommendation Source

Ventilation
Use in a well-ventilated area or

under a chemical fume hood.
Fisher Scientific

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, and a lab

coat.

Creative PEGWorks

Hygiene Practices

Avoid contact with skin, eyes,

and clothing. Wash hands

thoroughly after handling.

Creative PEGWorks

Storage Temperature
Store at -20°C for long-term

storage.

BroadPharm,

MedChemExpress

Storage Conditions

Keep in a tightly sealed

container in a dry and cool

place.

Creative PEGWorks

Incompatible Materials Strong oxidizing agents. Biochempeg Scientific Inc.

Experimental Protocols: Safety and First Aid
General Handling Workflow
The following diagram outlines the recommended workflow for safely handling Amino-PEG27-
amine in a laboratory setting.
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Workflow for Safe Handling of Amino-PEG27-amine

Preparation

Handling

Cleanup and Disposal

Don Personal Protective
Equipment (PPE)

Set up work area in a
well-ventilated space

Weigh the required
amount of Amino-PEG27-amine

Dissolve in an
appropriate solvent

Decontaminate work
surfaces

Dispose of waste in
accordance with regulations

Remove and dispose of
contaminated PPE
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Conceptual Signaling Pathway of a PROTAC

PROTAC Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Amino-PEG27-amine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3325981#amino-peg27-amine-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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